1-(Trifluoromethyl)cyclopropanamine
Overview
Description
1-(Trifluoromethyl)cyclopropanamine is a useful research compound. Its molecular formula is C4H6F3N and its molecular weight is 125.09 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalysis and Synthesis : It's used as a catalyst in enantioselective Mannich reactions between glycine imines and N-Boc-aldimines, showing high reactivity and promising potential for various transformations (Bandar & Lambert, 2013).
Stereocontrolled Synthesis : It's involved in copper-catalyzed enantioselective cyclopropanation for synthesizing 2-substituted-3-(trifluoromethyl)cyclopropylboronates, indicating potential for creating novel trifluoromethylated analogues (Altarejos et al., 2021).
Therapeutic Agents : Cyclopropanamine inhibitors of LSD1 are potential novel therapeutic agents for treating various central nervous system diseases including schizophrenia, Rett's syndrome, fragile X syndrome, Alzheimer's disease, epilepsy, and drug addiction (Blass, 2016).
Drug Discovery : An enantioselective cobalt-catalyzed process efficiently produces trifluoromethyl-substituted cyclopropanes with high diastereomeric ratios (d.r.) and enantiomeric excess (ee), providing new building blocks for drug discovery (Morandi et al., 2011).
Pharmaceutical and Agrochemical Applications : It's used for synthesizing cis-configured trifluoromethyl cyclopropanes with excellent yields and diastereoselectivities, indicating significant potential in pharmaceutical and agrochemical applications (Hock et al., 2017).
Efficient Synthesis : A one-pot synthesis approach is presented for 1,3-diyne-tethered trifluoromethyl-cyclopropanes, offering a diastereoselective process with a broad substrate scope and smooth synthetic transformations (Chen et al., 2020).
Myoglobin-Catalyzed Reactions : Myoglobin-catalyzed olefin cyclopropanation reactions enable the efficient synthesis of trifluoromethyl-substituted cyclopropanes with high yields and excellent diastereo- and enantioselectivity (Tinoco et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
1-(trifluoromethyl)cyclopropan-1-amine | |
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InChI |
InChI=1S/C4H6F3N/c5-4(6,7)3(8)1-2-3/h1-2,8H2 | |
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InChI Key |
FBWOFVFUKXZXKT-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CC1(C(F)(F)F)N | |
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Molecular Formula |
C4H6F3N | |
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DSSTOX Substance ID |
DTXSID301294300 | |
Record name | 1-(Trifluoromethyl)cyclopropanamine | |
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Molecular Weight |
125.09 g/mol | |
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CAS No. |
112738-68-8 | |
Record name | 1-(Trifluoromethyl)cyclopropanamine | |
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Record name | 1-(Trifluoromethyl)cyclopropanamine | |
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